Copper(II) phosphate
Overview
Description
Copper(II) phosphate, also known as tricopper bis(orthophosphate), is an inorganic compound with the chemical formula Cu₃(PO₄)₂. It is commonly found in a bluish-green or turquoise color due to the presence of copper ions. This compound is known for its stability and resistance to decomposition under normal conditions .
Mechanism of Action
Target of Action
Copper(II) phosphate, an inorganic compound with the formula Cu3(PO4)2, primarily targets proteins and enzymes in cells . It is a copper metal salt and can be used as a fungicide . The copper ions in this compound interact with these cellular components, leading to their denaturation .
Mode of Action
This compound interacts with its targets by denaturing proteins and enzymes in cells of pathogens . This denaturation process disrupts the normal function of these proteins and enzymes, thereby inhibiting the growth and proliferation of the pathogens .
Biochemical Pathways
This compound can affect various biochemical pathways. For instance, copper ions have been found to inhibit the function of the pentose phosphate pathway in Staphylococcus aureus . Exposure to copper(II) ions resulted in an increase in the concentrations of metabolites utilized to synthesize phosphoribosyl diphosphate (PRPP), a key molecule in the pentose phosphate pathway .
Pharmacokinetics
It is known that this compound is slightly soluble in water , which could impact its bioavailability. More research is needed to fully understand the ADME properties of this compound.
Result of Action
The primary result of this compound’s action is the inhibition of pathogen growth through the denaturation of proteins and enzymes . This makes it effective as a fungicide . Additionally, it has been found to act as a catalyst for the degradation of certain pharmaceutical compounds, such as ciprofloxacin .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its solubility can be affected by the presence of other substances in the environment . It is soluble in ammonia and ammonium hydroxide, slightly soluble in acetone, and insoluble in ethanol . Furthermore, its catalytic activity can be significantly improved upon exposure to visible light .
Preparation Methods
Synthetic Routes and Reaction Conditions: Copper(II) phosphate can be synthesized in the laboratory through various methods. One common method involves the reaction of a soluble copper(II) salt, such as copper(II) sulfate, with a soluble phosphate, such as sodium phosphate. This reaction results in the precipitation of this compound: [ 3CuSO₄(aq) + 2Na₃PO₄(aq) \rightarrow Cu₃(PO₄)₂(s) + 3Na₂SO₄(aq) ]
Another method involves the reaction of phosphoric acid with an alkali copper salt, such as copper hydroxide or basic copper carbonate: [ 3Cu(OH)₂ + 2H₃PO₄ \rightarrow Cu₃(PO₄)₂ + 6H₂O ] [ 3Cu₂(OH)₂CO₃ + 4H₃PO₄ \rightarrow 2Cu₃(PO₄)₂ + 3CO₂ + 9H₂O ]
Industrial Production Methods: In industrial settings, this compound can be produced by a high-temperature reaction between diammonium phosphate and copper(II) oxide: [ 2(NH₄)₂HPO₄ + 3CuO \rightarrow Cu₃(PO₄)₂ + 3H₂O + 4NH₃ ]
Chemical Reactions Analysis
Types of Reactions: Copper(II) phosphate undergoes various chemical reactions, including:
Oxidation and Reduction: this compound can be reduced to copper(I) phosphate or elemental copper under specific conditions.
Substitution Reactions: It can participate in substitution reactions where phosphate ions are replaced by other anions.
Common Reagents and Conditions:
Oxidation: Involves oxidizing agents such as hydrogen peroxide.
Reduction: Involves reducing agents such as hydrogen gas or carbon monoxide.
Substitution: Involves reagents like sodium hydroxide or ammonium hydroxide.
Major Products:
Oxidation: Copper oxide and phosphorus pentoxide.
Reduction: Copper(I) phosphate or elemental copper.
Substitution: Various copper salts depending on the substituting anion.
Scientific Research Applications
Copper(II) phosphate has a wide range of applications in scientific research:
Chemistry: Used as a reagent in the synthesis of other copper-containing compounds.
Medicine: Explored for its potential use in drug delivery systems and as a component in medical devices.
Industry: Utilized as a pigment in ceramics and glass-making due to its rich color and stability.
Comparison with Similar Compounds
Copper(II) phosphate can be compared to other similar compounds such as:
Iron(II) phosphate (Fe₃(PO₄)₂): Both compounds are used as micronutrients in agriculture, but iron(II) phosphate is more commonly used due to its higher solubility in water.
Copper(II) sulfate (CuSO₄): While both compounds contain copper, copper(II) sulfate is more soluble in water and is widely used as a fungicide and algaecide.
Copper(II) oxide (CuO): Copper(II) oxide is used as a catalyst in various chemical reactions, similar to this compound, but it lacks the phosphate component that provides additional functionality in certain applications.
This compound stands out due to its unique combination of copper and phosphate ions, which confer specific properties and applications not found in other copper or phosphate compounds.
Properties
IUPAC Name |
tricopper;diphosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3Cu.2H3O4P/c;;;2*1-5(2,3)4/h;;;2*(H3,1,2,3,4)/q3*+2;;/p-6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQDHEYWVLBJKBA-UHFFFAOYSA-H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Cu+2].[Cu+2].[Cu+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cu3(PO4)2, Cu3O8P2 |
Source
|
| Record name | copper(II) phosphate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Copper(II)_phosphate | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00872547 |
Source
|
| Record name | Copper(II) phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00872547 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
380.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Light blue or bluish-green solid; Insoluble in cold water, slightly soluble in hot water; [HSDB] Blue or green crystalline powder; Insoluble in water; [MSDSonline] |
Source
|
| Record name | Copper(II) phosphate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/4514 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Solubility |
Blue or olive orthorhombic crystals or blue to bluish green powder, decomposes on heating, practically insol in cold water; slightly sol in hot water; sol in acids, ammonium hydroxide /Cupric phosphate, trihydrate/, MF: Cu3(PO4)2.3H2O; MW: 434.63; COFO: blue rhombic crystals; Solubility: sol in water, acid, ammonium hydroxide; slightly soluble in acetone; insoluble in ethanol /Copper(II) phosphate trihydrate/, Insoluble in cold water, slightly soluble in hot water, and soluble in ammonia solution and mineral acids |
Source
|
| Record name | COPPER(II) PHOSPHATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/267 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
SOLID; BLUISH-GREEN POWDER, Light blue powder | |
CAS No. |
7798-23-4 |
Source
|
| Record name | Copper(II) phosphate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007798234 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phosphoric acid, copper(2+) salt (2:3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Copper(II) phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00872547 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tricopper bis(orthophosphate) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.029.322 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CUPRIC PHOSPHATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N8NP6FR80R | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | COPPER(II) PHOSPHATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/267 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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